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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

long-chain alkyl iodides. The data is presented in a structured format to facilitate comparison

and analysis. Detailed experimental protocols for determining these properties are also

included.

Core Physical Properties
Long-chain alkyl iodides are characterized by their physical properties, which are crucial for

their application in various scientific and industrial fields, including drug development. These

properties are largely influenced by the length of the alkyl chain and the presence of the iodine

atom.

Data Summary
The following tables summarize key physical properties of selected long-chain alkyl iodides.

Compound Name Chemical Formula
Molecular Weight (
g/mol )

Melting Point (°C)

1-Iodododecane C12H25I 296.23 -3[1][2]

1-Iodohexadecane C16H33I 352.34 21-23[3][4]

1-Iodooctadecane C18H37I 380.39 33-35[5][6][7]
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Compound
Name

Boiling Point
(°C)

Pressure
(mmHg)

Density (g/mL
at 25°C)

Refractive
Index (n20/D)

1-Iodododecane 159-160 15[1][2] 1.201[1][2] 1.484[1][2]

1-

Iodohexadecane
206-207 10[3][4][8] 1.121[3][4][8] 1.4806[3][4]

1-

Iodooctadecane
194-197 2[5][7] 1.104[5]

1.4762

(estimate)[5]

Solubility
Long-chain alkyl iodides are generally insoluble in water due to their nonpolar alkyl chains and

their inability to form hydrogen bonds with water molecules.[9][10] They are, however, soluble

in a variety of organic solvents.[9][10][11] The principle of "like dissolves like" is a good

guideline for predicting solubility.[12] For instance, 1-iodooctadecane is soluble in toluene.[5]

Experimental Protocols
Accurate determination of physical properties is essential for the characterization of long-chain

alkyl iodides. The following are detailed methodologies for key experiments.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[13][14] Pure crystalline organic

compounds typically have a sharp melting point range of 0.5-1.0°C.[13] Impurities tend to lower

and broaden the melting range.[13][14]

Methodology: Thiele Tube Method[14]

Sample Preparation: A small amount of the finely powdered long-chain alkyl iodide is packed

into a capillary tube, sealed at one end.[14][15][16] The packing should be tight to ensure

uniform heat transfer.[14]

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb.[14][15] The assembly is then
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suspended in a Thiele tube containing a high-boiling point liquid like mineral oil or silicone oil.

[14] The rubber band should remain above the oil level to prevent melting.[14]

Heating: The side arm of the Thiele tube is gently and uniformly heated with a Bunsen burner

or other heat source.[14][15] This design promotes convection currents that ensure even

heat distribution throughout the oil bath.[14] The heating rate should be slow, approximately

1-2°C per minute, especially near the expected melting point.[14]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[13][14][17]

Refinement: For greater accuracy, an initial rapid determination can be performed to find the

approximate melting point, followed by a slower, more careful measurement.[13]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[18] It is an important physical property for characterizing

and purifying liquids.

Methodology: Micro-Boiling Point Method[19]

Sample Preparation: A few milliliters of the liquid long-chain alkyl iodide are placed in a small

test tube.[19] A capillary tube, sealed at one end, is inverted and placed into the test tube

with the open end down.[18]

Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable

heating bath, such as a Thiele tube or a metal block heater.[19][20] The setup should allow

for uniform heating and clear observation of the sample.[18]

Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and be expelled, seen as a stream of bubbles.[19] Heating is

continued until a rapid and continuous stream of bubbles emerges from the capillary tube.

[19][20]
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Observation: At this point, the heating is stopped.[19] As the apparatus cools, the stream of

bubbles will slow down and stop. The moment the liquid is drawn up into the capillary tube,

the temperature is recorded. This is the boiling point of the liquid.[19]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

dependent on it.[20][21]

Density Determination
Density is the mass per unit volume of a substance and is a fundamental physical property.[22]

[23]

Methodology: Volumetric Method[24]

Mass Measurement: A clean, dry volumetric flask or graduated cylinder of a known volume

(e.g., 10 mL or 25 mL) is weighed accurately on an analytical balance.[24]

Volume Measurement: The long-chain alkyl iodide is carefully added to the volumetric flask

up to the calibration mark. Care should be taken to avoid parallax errors when reading the

volume.

Final Mass Measurement: The flask containing the alkyl iodide is reweighed.[24]

Calculation: The density is calculated by dividing the mass of the alkyl iodide (final mass -

initial mass of the empty flask) by the known volume of the flask.[22][23]

Temperature Control: The temperature at which the measurement is made should be

recorded, as density is temperature-dependent.[22][23]

Solubility Determination
Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.[25]

Methodology: Qualitative Solubility Test[25][26]

Sample and Solvent Preparation: A small, measured amount of the long-chain alkyl iodide

(e.g., 25 mg or 0.05 mL) is placed in a small test tube.[25]
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Addition of Solvent: A measured volume of the solvent (e.g., 0.75 mL of water or an organic

solvent) is added to the test tube in small portions.[25]

Observation: After each addition, the test tube is vigorously shaken.[25] The compound is

considered soluble if it completely dissolves to form a homogeneous solution.[27] If two

distinct layers form, the substances are immiscible (insoluble).[27]

Systematic Testing: A systematic approach is often used, starting with water, followed by

other solvents of varying polarity such as ethanol, diethyl ether, and toluene.[25][26]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the physical characterization of a long-

chain alkyl iodide.
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Caption: Workflow for Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Iodododecane CAS#: 4292-19-7 [m.chemicalbook.com]

2. 1-ヨードドデカン 98% | Sigma-Aldrich [sigmaaldrich.com]

3. 1-IODOHEXADECANE | 544-77-4 [chemicalbook.com]

4. 1-碘十六烷 contains copper as stabilizer, 95% | Sigma-Aldrich [sigmaaldrich.com]

5. 1-Iodooctadecane｜lookchem [lookchem.com]

6. 1-Iodooctadecane | C18H37I | CID 12402 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 1-IODOOCTADECANE | 629-93-6 [chemicalbook.com]

8. chemsynthesis.com [chemsynthesis.com]

9. youtube.com [youtube.com]

10. chem.libretexts.org [chem.libretexts.org]

11. chem.libretexts.org [chem.libretexts.org]

12. youtube.com [youtube.com]

13. chem.ucalgary.ca [chem.ucalgary.ca]

14. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

16. byjus.com [byjus.com]

17. pennwest.edu [pennwest.edu]

18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

19. uomus.edu.iq [uomus.edu.iq]

20. chem.libretexts.org [chem.libretexts.org]

21. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

22. uoanbar.edu.iq [uoanbar.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15351159?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB0493695_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/238260
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3272549.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238279
https://www.lookchem.com/ProductWholeProperty_LCPL175030.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8766478.htm
https://www.chemsynthesis.com/base/chemical-structure-14743.html
https://www.youtube.com/watch?v=XkbHPTi2pdU
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkyl_Halides/Properties_of_Alkyl_Halides/Physical_Properties_of_Alkyl_Halides
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/10%3A_Organohalides/10.01%3A_Names_and_Properties_of_Alkyl_Halides
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. alrasheedcol.edu.iq [alrasheedcol.edu.iq]

24. scribd.com [scribd.com]

25. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

26. scribd.com [scribd.com]

27. chem.ws [chem.ws]

To cite this document: BenchChem. [Physical Properties of Long-Chain Alkyl Iodides: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351159#physical-properties-of-long-chain-alkyl-
iodides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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